Cas no 1375066-30-0 (Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate)

• Product Name: Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• CAS No: 1375066-30-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD18074023
• CID: 2737000
• PubChem ID: 131873117
• Update Time: 2025-10-23

Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• 4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, ethyl ester

• MDL： MFCD18074023
• Inchi： 1S/C13H17NO3/c1-3-17-13(15)12-8-14-7-9-4-5-10(16-2)6-11(9)12/h4-6,12,14H,3,7-8H2,1-2H3
• InChI Key： ILDUPQUPKKTAAM-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C=C2)C(C(OCC)=O)CN1

Additional information on Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

Ethyl 6-Methoxy-1,2,3,4-Tetrahydroisoquinoline-4-Carboxylate: A Comprehensive Overview

Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1375066-30-0) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The CAS No. 1375066-30-0 serves as a unique identifier for this compound in scientific literature and regulatory databases, ensuring precise identification and referencing.

The molecular structure of Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is characterized by a tetrahydroisoquinoline core with a methoxy group at position 6 and an ethyl ester substituent at position 4. This unique arrangement of functional groups contributes to its pharmacological properties and makes it a valuable target for further research. Recent studies have highlighted the importance of isoquinoline derivatives in modulating cellular signaling pathways and their potential role in treating various diseases.

One of the most notable aspects of Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is its synthesis methodology. Researchers have developed efficient routes to synthesize this compound using advanced catalytic techniques and green chemistry principles. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These advancements not only enhance its accessibility for research purposes but also pave the way for large-scale production if required.

The biological activity of Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise in modulating neurodegenerative diseases by targeting specific receptors associated with neuronal protection.

Another area where Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate has shown potential is in the field of material science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers have explored its use as a component in organic light-emitting diodes (OLEDs) and solar cells, where its structure contributes to enhanced charge transport properties.

Despite its promising applications, further research is needed to fully understand the mechanisms underlying its biological and chemical properties. Collaborative efforts between chemists and biologists are essential to unlock its full potential and address any challenges associated with its use in therapeutic or industrial settings.

In conclusion, Ethyl 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 1375066-30-0) represents a fascinating example of how structural complexity can lead to versatile functionalities. Its synthesis methodologies and biological applications highlight its significance in contemporary research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.